Cas no 894356-80-0 (1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester))
1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties
Names and Identifiers
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- 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester)
- 7-Azidoheptyltosylate
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- Inchi: 1S/C14H21N3O3S/c1-13-7-9-14(10-8-13)21(18,19)20-12-6-4-2-3-5-11-16-17-15/h7-10H,2-6,11-12H2,1H3
- InChI Key: IFKZMKXZGOMMTN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCN=[N+]=[N-]
Experimental Properties
- Color/Form: No data avaiable
1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-21721-1G |
Toluene-4-sulfonic acid 7-azidoheptyl ester |
894356-80-0 | >95% | 1g |
£2004.00 | 2025-02-09 |
1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester)
Introduction to 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) (CAS No. 894356-80-0)
1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) (CAS No. 894356-80-0) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a heptanol backbone, an azido group at the seventh carbon position, and a 4-methylbenzenesulfonate ester moiety. These structural elements endow the compound with a range of interesting properties and potential applications.
The azido group is particularly noteworthy due to its reactivity and versatility in chemical transformations. Azides are widely used in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the synthesis of complex molecules and the functionalization of surfaces. The presence of the azido group in 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) makes it an attractive starting material for various synthetic pathways and conjugation reactions.
The 4-methylbenzenesulfonate ester moiety adds another layer of complexity to the molecule. Sulfonates are known for their excellent leaving group properties and can be readily converted into other functional groups through nucleophilic substitution reactions. This feature makes 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) a valuable intermediate in the synthesis of more complex organic compounds and pharmaceuticals.
In the context of pharmaceutical research, 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) has been explored for its potential as a prodrug or drug delivery system. The azido group can be reduced to an amine under controlled conditions, which can then be further modified to introduce therapeutic functionalities. Additionally, the sulfonate ester can be hydrolyzed under physiological conditions to release the active heptanol derivative, making it a promising candidate for targeted drug delivery applications.
Recent studies have also highlighted the use of 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) in materials science. The compound's ability to undergo click chemistry reactions makes it suitable for the fabrication of functionalized polymers and nanomaterials. For instance, researchers have utilized this compound to create polymer coatings with enhanced biocompatibility and surface properties, which have applications in medical devices and tissue engineering.
The synthesis of 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) typically involves a multi-step process that begins with the preparation of the heptanol backbone followed by the introduction of the azido group and the sulfonate ester. Advanced synthetic techniques and catalysts have been developed to improve the yield and purity of this compound, making it more accessible for both academic and industrial applications.
In terms of safety and handling, 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) should be managed with care due to its reactivity and potential for forming explosive azide compounds under certain conditions. Proper storage and handling protocols should be followed to ensure safe usage in laboratory settings.
Overall, 1-Heptanol, 7-azido-, 4-methylbenzenesulfonate (ester) (CAS No. 894356-80-0) is a versatile compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an important molecule for further exploration and development in these fields.
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